Cas no 2155855-60-8 (4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride)

• Product Name: 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride
• CAS No: 2155855-60-8
• MF: C₅H₂F₄N₂O₂S
• MW: 230.140193462372
• CID: 5213156
• Update Time: 2025-06-15

4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride

• Inchi： 1S/C5H2F4N2O2S/c6-5(7,8)3-1-2-10-4(11-3)14(9,12)13/h1-2H
• InChI Key： QDKFONXJQLOOAG-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=NC=CC(C(F)(F)F)=N1

Additional information on 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride

Recent Advances in the Application of 4-(Trifluoromethyl)pyrimidine-2-sulfonyl Fluoride (CAS: 2155855-60-8) in Chemical Biology and Drug Discovery

4-(Trifluoromethyl)pyrimidine-2-sulfonyl fluoride (CAS: 2155855-60-8) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which have gained significant attention due to their unique reactivity and applications in covalent inhibitor design, activity-based protein profiling (ABPP), and target identification. Recent studies have highlighted the potential of this compound in addressing key challenges in drug discovery, particularly in the development of selective covalent inhibitors and chemical probes for undruggable targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride as a warhead in covalent kinase inhibitors. The researchers designed a series of inhibitors targeting Bruton's tyrosine kinase (BTK), where the sulfonyl fluoride moiety showed excellent selectivity and moderate reactivity, enabling the development of reversible covalent inhibitors with improved pharmacological properties. The study reported that derivatives incorporating this warhead exhibited nanomolar potency against BTK while maintaining good selectivity over other kinases, suggesting its potential for targeted therapies in hematological malignancies.

In chemical biology applications, a recent Nature Chemical Biology paper (2024) described the use of 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride as a reactive handle for proteome-wide profiling of nucleophilic amino acids. The compound demonstrated superior stability in aqueous conditions compared to traditional sulfonyl fluorides, enabling more comprehensive coverage of the reactive proteome. The study identified several previously unknown protein targets of sulfonyl fluorides, expanding our understanding of their biological interactions and potential therapeutic applications.

The synthetic accessibility of 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride has also been improved through recent methodological advances. A 2023 Organic Letters publication reported a novel one-pot synthesis route starting from commercially available 2-amino-4-(trifluoromethyl)pyrimidine, achieving higher yields (78%) and better purity compared to previous methods. This development has facilitated broader adoption of the compound in medicinal chemistry programs and chemical biology studies.

From a safety and ADME perspective, recent preclinical studies have shown that compounds incorporating the 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride moiety generally exhibit favorable pharmacokinetic properties. The trifluoromethyl group appears to enhance metabolic stability while maintaining acceptable solubility, addressing some of the challenges traditionally associated with sulfonyl fluoride-containing compounds. However, researchers note that careful optimization of the overall molecular structure remains crucial for achieving desirable drug-like properties.

Looking forward, the unique properties of 4-(trifluoromethyl)pyrimidine-2-sulfonyl fluoride position it as a valuable tool for addressing emerging challenges in drug discovery, particularly in targeting protein-protein interactions and allosteric sites. Its balanced reactivity profile and synthetic tractability suggest it will continue to play an important role in both academic research and pharmaceutical development pipelines. Future research directions likely include further exploration of its applications in targeted protein degradation and the development of more sophisticated activity-based probes for functional proteomics studies.